Cas no 1060292-62-7 (2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide
• CAS No: 1060292-62-7
• MF: C₁₇H₁₅ClN₂O₃S₃
• MW: 426.960599184036
• CID: 6159159
• PubChem ID: 25891105
• Update Time: 2025-06-14

2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide
• 2-(4-(5-chlorothiophene-2-sulfonamido)phenyl)-N-(thiophen-2-ylmethyl)acetamide
• VU0637513-1
• F5190-0875
• 2-[4-(5-chlorothiophene-2-sulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide
• 2-[4-[(5-chlorothiophen-2-yl)sulfonylamino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• 1060292-62-7
• AKOS024500633

• Inchi： 1S/C17H15ClN2O3S3/c18-15-7-8-17(25-15)26(22,23)20-13-5-3-12(4-6-13)10-16(21)19-11-14-2-1-9-24-14/h1-9,20H,10-11H2,(H,19,21)
• InChI Key： ZZOGBELRPQWSAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NC1C=CC(=CC=1)CC(NCC1=CC=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 425.9933336g/mol
• Monoisotopic Mass: 425.9933336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 140Ų

Additional information on 2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide

Comprehensive Overview of 2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide (CAS No. 1060292-62-7)

The compound 2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide, identified by its CAS No. 1060292-62-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining thiophene and sulfonamide moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its molecular interactions and binding affinity with various biological targets.

In recent years, the demand for sulfonamide derivatives has surged, driven by their role in drug discovery and development. The 5-chlorothiophene-2-sulfonamido group in this compound is a critical functional unit, often associated with enzyme inhibition and receptor modulation. These properties make CAS No. 1060292-62-7 a promising candidate for further investigation in therapeutic areas such as anti-inflammatory and antimicrobial applications. Its structural complexity also aligns with current trends in precision medicine and targeted therapy.

The synthesis of 2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide involves multi-step organic reactions, emphasizing the importance of regioselective and stereospecific methodologies. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in heterocyclic compounds, this molecule stands out for its potential to address unmet medical needs, particularly in the context of drug resistance and novel therapeutic targets.

From an industrial perspective, CAS No. 1060292-62-7 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic systems to optimize its production, reducing waste and energy consumption. This aligns with global initiatives to promote environmentally benign chemical processes. Additionally, the compound's pharmacokinetic profile and metabolic stability are key areas of study, as they influence its viability as a drug candidate.

The versatility of 2-4-(5-chlorothiophene-2-sulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide extends beyond pharmaceuticals. Its electrochemical properties and material science applications are also under investigation, particularly in the development of organic semiconductors and sensors. This multidisciplinary relevance highlights the compound's potential to bridge gaps between chemistry, biology, and engineering, making it a subject of interest in academic research and industrial innovation.

As the scientific community continues to explore CAS No. 1060292-62-7, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront. Addressing these challenges will require collaborative efforts across disciplines, leveraging cutting-edge technologies like computational modeling and high-throughput screening. With its unique attributes and broad applicability, this compound exemplifies the intersection of chemical innovation and practical utility in modern science.